Cas no 1060810-35-6 (3-chloro-6-methoxypyridine-2-carbaldehyde)

• Product Name: 3-chloro-6-methoxypyridine-2-carbaldehyde
• CAS No: 1060810-35-6
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 829067
• PubChem ID: 51341991
• Update Time: 2025-08-03

3-chloro-6-methoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methoxypicolinaldehyde
• 3-chloro-6-methoxypyridine-2-carbaldehyde
• 3-Chloro-2-forMyl-6-Methoxypyridine
• 3-Chloro-6-methoxypyridine-2-carboxaldehyde
• 3-Chloro-2-formyl-6-methoxypyridine, 3-Chloro-6-methoxypicolinaldehyde
• CS-0449626
• SB53208
• MFCD13189327
• AB68193
• AKOS016009233
• PS-5030
• 1060810-35-6
• DTXSID30679869
• A1-01069
• DB-357032

• MDL： MFCD13189327
• Inchi： 1S/C7H6ClNO2/c1-11-7-3-2-5(8)6(4-10)9-7/h2-4H,1H3
• InChI Key： OGXSOYMWBQVQSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=NC=1C=O)OC

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-chloro-6-methoxypyridine-2-carbaldehyde

3-Chloro-6-methoxypyridine-2-carbaldehyde (CAS No. 1060810-35-6): Properties, Applications, and Market Insights

3-Chloro-6-methoxypyridine-2-carbaldehyde (CAS No. 1060810-35-6) is a specialized heterocyclic aldehyde compound that has gained significant attention in pharmaceutical and agrochemical research. This chlorinated pyridine derivative features a unique molecular structure combining a methoxy group at the 6-position and an aldehyde functionality at the 2-position, making it a valuable building block for various synthetic applications.

The compound's molecular formula is C7H6ClNO2, with a molecular weight of 171.58 g/mol. Its distinctive pyridine core structure modified with both electron-donating (methoxy group) and electron-withdrawing (chloro substituent) groups creates interesting electronic properties that researchers are exploring for drug discovery programs. Recent studies highlight its potential as an intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds.

In pharmaceutical applications, 3-chloro-6-methoxypyridine-2-carbaldehyde serves as a key precursor for creating small molecule inhibitors and receptor modulators. Its structural features allow for diverse chemical modifications, making it particularly valuable in medicinal chemistry projects. The compound's aldehyde functionality provides an excellent handle for condensation reactions, while the chloro substituent offers opportunities for cross-coupling reactions in modern synthetic methodologies.

The agrochemical industry has shown growing interest in pyridine-2-carbaldehyde derivatives like CAS 1060810-35-6 for developing new crop protection agents. Researchers are investigating its potential as a scaffold for herbicide and pesticide development, particularly in creating compounds with improved environmental profiles. The methoxy group in the 6-position may contribute to enhanced bioavailability and metabolic stability in plant systems.

From a synthetic chemistry perspective, 3-chloro-6-methoxypyridine-2-carbaldehyde offers several advantages. The compound demonstrates good thermal stability and reasonable solubility in common organic solvents, facilitating its use in various reaction conditions. Recent publications have highlighted its utility in multicomponent reactions and catalyzed transformations, making it a versatile intermediate for constructing complex molecular architectures.

The global market for specialty pyridine derivatives like 1060810-35-6 has been steadily growing, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where contract research organizations and generic drug manufacturers are actively seeking innovative building blocks. The compound's relatively straightforward synthesis from commercially available starting materials contributes to its growing commercial availability.

Quality control of 3-chloro-6-methoxypyridine-2-carbaldehyde typically involves HPLC analysis and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). Suppliers generally provide material with purity levels exceeding 95%, with some offering GMP-grade material for pharmaceutical applications. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over extended periods.

Recent patent literature reveals growing intellectual property activity surrounding pyridine-2-carbaldehyde derivatives, with several applications specifically mentioning CAS 1060810-35-6 as a key intermediate. This reflects the compound's importance in developing new therapeutic agents and crop protection solutions. Researchers are particularly interested in its potential for creating selective enzyme inhibitors and receptor ligands with improved pharmacological profiles.

Environmental and safety considerations for handling 3-chloro-6-methoxypyridine-2-carbaldehyde follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles, lab coat) is recommended when working with this material. The compound should be used in well-ventilated areas or fume hoods, following standard chemical hygiene practices.

Future research directions for 1060810-35-6 include exploring its potential in catalyzed asymmetric synthesis and as a building block for metal-organic frameworks (MOFs). The compound's unique electronic properties make it an interesting candidate for developing new photocatalysts and electronic materials. Additionally, its application in bioconjugation chemistry is being investigated for creating targeted drug delivery systems.

For researchers sourcing 3-chloro-6-methoxypyridine-2-carbaldehyde, multiple chemical suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing structure typically reflects the purity grade and quantity ordered, with custom synthesis options available for modified derivatives. Many suppliers provide technical data sheets and certificates of analysis to support research applications.

In conclusion, 3-chloro-6-methoxypyridine-2-carbaldehyde (CAS No. 1060810-35-6) represents a valuable chemical building block with diverse applications in medicinal chemistry and materials science. Its unique structural features and synthetic versatility continue to attract research interest across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in specialty chemical development pipelines.